Cas no 1784321-66-9 (5-Methyl-4H-1,3-benzodioxin-2-one)

• Product Name: 5-Methyl-4H-1,3-benzodioxin-2-one
• CAS No: 1784321-66-9
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 5275960
• Update Time: 2025-10-28

5-Methyl-4H-1,3-benzodioxin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4H-1,3-benzodioxin-2-one

• Inchi： 1S/C9H8O3/c1-6-3-2-4-8-7(6)5-11-9(10)12-8/h2-4H,5H2,1H3
• InChI Key： VNXAHVCOLOPQOI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(C)=C2COC1=O

Experimental Properties

• Density: 1.251±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 280.5±40.0 °C(Predicted)

Additional information on 5-Methyl-4H-1,3-benzodioxin-2-one

5-Methyl-4H-1,3-benzodioxin-2-one: A Comprehensive Overview

5-Methyl-4H-1,3-benzodioxin-2-one (CAS No. 1784321-66-9) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as benzodioxin derivative, belongs to a class of heterocyclic compounds known for their diverse applications and intriguing chemical properties. The structure of 5-Methyl-4H-1,3-benzodioxin-2-one consists of a benzene ring fused with a dioxin moiety, featuring a ketone group at the 2-position and a methyl group at the 5-position. This specific arrangement of functional groups imparts distinctive electronic and structural characteristics to the molecule.

Recent studies have highlighted the potential of benzodioxin derivatives in various applications, particularly in the development of advanced materials. For instance, researchers have explored the use of 5-Methyl-4H-1,3-benzodioxin-2-one in the synthesis of high-performance polymers and optoelectronic devices. The compound's ability to form stable coordination complexes with transition metals has been leveraged in creating novel materials for energy storage and conversion systems. These findings underscore the importance of understanding the electronic properties and reactivity of benzodioxin derivatives in modern material science.

The synthesis of 5-Methyl-4H-1,3-benzodioxin-2-one typically involves multi-step organic reactions, often utilizing catalytic processes to achieve high yields and selectivity. Recent advancements in catalytic chemistry have enabled more efficient pathways for its production, reducing costs and environmental impact. For example, researchers have reported the use of palladium-catalyzed cross-coupling reactions to construct the benzodioxin core, followed by selective oxidation to introduce the ketone functionality. These methods not only enhance the scalability of synthesis but also pave the way for large-scale production of benzodioxin derivatives for industrial applications.

In terms of chemical properties, 5-Methyl-4H-1,3-benzodioxin-2-one exhibits notable thermal stability and chemical resistance, attributes that make it suitable for use in harsh environments. Its electronic properties, including conjugation within the aromatic system and resonance effects from the dioxin ring, contribute to its unique reactivity. Recent spectroscopic studies have provided deeper insights into its molecular structure and bonding characteristics, further elucidating its behavior in various chemical reactions.

The application landscape for 5-Methyl-4H-1,3-benzodioxin-2-one is rapidly expanding. In addition to its role in materials science, this compound has shown promise in pharmaceutical research as a potential lead molecule for drug development. Its ability to interact with biological systems through specific molecular recognition mechanisms has been explored in recent studies. Furthermore, its use as a building block in supramolecular chemistry has opened new avenues for constructing complex molecular architectures with tailored functionalities.

Looking ahead, ongoing research into benzodioxin derivatives is expected to uncover even more innovative applications. Collaborative efforts between chemists and material scientists are driving advancements in understanding their electronic properties at both macroscopic and nanoscopic levels. As computational chemistry tools continue to improve, predicting the behavior of compounds like 5-Methyl-4H-1,3-benzodioxin-2-one under various conditions becomes more precise, enabling faster discovery cycles.

In conclusion, 5-Methyl-4H-1,3-benzodioxin-2-one (CAS No. 1784321-66-9) stands as a testament to the fascinating world of heterocyclic compounds. Its versatile structure and diverse applications position it as a key player in contemporary chemical research. As scientific exploration deepens into its properties and potential uses, this compound is poised to contribute significantly to advancements across multiple disciplines.